Cas no 89711-09-1 (4-{(tert-butoxy)carbonylamino}but-2-enoic acid)

• Product name: 4-{(tert-butoxy)carbonylamino}but-2-enoic acid
• CAS No: 89711-09-1
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 591789
• PubChem ID: 12187121

4-{(tert-butoxy)carbonylamino}but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 4-[(2-methylpropan-2-yl)oxycarbonylamino]but-2-enoic acid
• 4-{(tert-butoxy)carbonylamino}but-2-enoic acid
• (2E)-4-([(tert-Butoxy)carbonyl]amino)but-2-enoic acid
• 89711-09-1
• 4-{[(tert-butoxy)carbonyl]amino}but-2-enoic acid
• A1-03161
• N-tert-butyloxycarbonyl-(E)-4-amino-2-butenoic acid
• AT11494
• (2E)-4-{[(tert-butoxy)carbonyl]amino}but-2-enoic acid
• 2-Butenoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2E)-
• (e)-4-((t-butoxycarbonyl)amino)but-2-enoic acid
• F9994-0692
• (E)-4-(tert-butoxycarbonylamino)but-2-enoic acid
• SCHEMBL10323475
• (E)-4-(tertbutoxycarbonylamino)but-2-enoic acid
• 180913-22-8
• EN300-1590649
• SCHEMBL10323476
• AKOS027321570
• MUQOCUSTNGBFJL-SNAWJCMRSA-N
• 2-Butenoicacid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-,(2E)-(9CI)
• (E)-4-((tert-Butoxycarbonyl)amino)but-2-enoic acid
• 4-((tert-Butoxycarbonyl)amino)but-2-enoic acid
• trans 4-{[(tert-butoxy)carbonyl]amino}but-2-enoic acid
• (E)-4-[(2-methylpropan-2-yl)oxycarbonylamino]but-2-enoic acid
• EN300-209610

• Inchi： InChI=1S/C9H15NO4/c1-9(2,3)14-8(13)10-6-4-5-7(11)12/h4-5H,6H2,1-3H3,(H,10,13)(H,11,12)/b5-4+
• InChI Key： MUQOCUSTNGBFJL-SNAWJCMRSA-N
• SMILES： CC(C)(C)OC(=O)NCC=CC(=O)O

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids